Cas no 127662-44-6 (4H-Imidazol-4-one,3,5-dihydro-5-(1H-indol-2-ylmethylene)-2-methyl-3-[4-(4-methylphenoxy)phenyl]-)

• Product Name: 4H-Imidazol-4-one,3,5-dihydro-5-(1H-indol-2-ylmethylene)-2-methyl-3-[4-(4-methylphenoxy)phenyl]-
• CAS No: 127662-44-6
• MF: C₂₆H₂₁N₃O₂
• MW: 407.463845968246
• CID: 195518
• PubChem ID: 135705537
• Update Time: 2025-04-19

4H-Imidazol-4-one,3,5-dihydro-5-(1H-indol-2-ylmethylene)-2-methyl-3-[4-(4-methylphenoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazol-4-one,3,5-dihydro-5-(1H-indol-2-ylmethylene)-2-methyl-3-[4-(4-methylphenoxy)phenyl]-
• 4H-Imidazol-4-one, 3,5-dihydro-5-(1H-indol-2-ylmethylene)-2-methyl-3-(4-(4-methylphenoxy)phenyl)-
• (5Z)-5-(1H-indol-2-ylmethylidene)-2-methyl-3-[4-(4-methylphenoxy)phenyl]imidazol-4-one
• 127662-44-6

• Inchi： 1S/C26H21N3O2/c1-17-7-11-22(12-8-17)31-23-13-9-21(10-14-23)29-18(2)27-25(26(29)30)16-20-15-19-5-3-4-6-24(19)28-20/h3-16,30H,1-2H3/b20-16-
• InChI Key： BRFKAVNFGGRJFL-SILNSSARSA-N
• SMILES： OC1=C(/C=C2/C=C3C=CC=CC3=N/2)N=C(C)N1C1C=CC(=CC=1)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 406.1557
• Monoisotopic Mass: 407.163377
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.7
• XLogP3: 5.4

Experimental Properties

• Density: 1.23
• Boiling Point: 614.2°Cat760mmHg
• Flash Point: 325.3°C
• Refractive Index: 1.656
• PSA: 54.79